Cas no 328047-99-0 (Vertilecanine A; (R)-form, Me ester)

328047-99-0 structure
Product name:Vertilecanine A; (R)-form, Me ester
CAS No:328047-99-0
MF:C14H13NO3
MW:243.257923841476
CID:6745262
Vertilecanine A; (R)-form, Me ester Chemical and Physical Properties
Names and Identifiers
-
- Vertilecanin A methyl ester
- (-)-Vertilecanin A methyl ester
- Vertilecanine A; (R)-form, Me ester
-
- Inchi: 1S/C14H13NO3/c1-18-14(17)12-8-7-11(9-15-12)13(16)10-5-3-2-4-6-10/h2-9,13,16H,1H3
- InChI Key: OYECEMYHIYCSDK-UHFFFAOYSA-N
- SMILES: COC(C1N=CC(C(C2C=CC=CC=2)O)=CC=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- XLogP3: -0.0859999999999998
Vertilecanine A; (R)-form, Me ester Related Literature
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Zhiping Yan,Zijun Sun,Xiang Liu,Hongxing Jia,Pingwu Du Nanoscale, 2016,8, 4748-4756
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Cheng Wang,Lin Ma,Deqiang Guo,Xin Zhao,Zilin Zhou,Dabin Lin,Fangteng Zhang,Weiren Zhao,Jiahua Zhang,Zhaogang Nie J. Mater. Chem. C, 2020,8, 3374-3379
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Jie Lv,Shuangling Wang,Cong Zhang,Yulong Lin,Yan Fu,Meng Li Analyst, 2020,145, 5032-5040
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4. C@ZnOnanorod array-based hydrazine electrochemical sensor with improved sensitivity and stabilityJinping Liu,Yuanyuan Li,Jian Jiang,Xintang Huang Dalton Trans., 2010,39, 8693-8697
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5. Atomic/molecular layer deposition and electrochemical performance of dilithium 2-aminoterephthalate†Juho Heiska,Mikko Nisula,Eeva-Leena Rautama,Antti J. Karttunen,Maarit Karppinen Dalton Trans., 2020,49, 1591-1599
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